Cas no 4492-51-7 ((cyclopentylmethyl)(methyl)amine)

• Product Name: (cyclopentylmethyl)(methyl)amine
• CAS No: 4492-51-7
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD11212401
• CID: 334754
• PubChem ID: 261585
• Update Time: 2025-10-31

(cyclopentylmethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-N-methylmethanamine
• (cyclopentylmethyl)methylamine
• (CYCLOPENTYLMETHYL)METHYLAMINE HYDROCHLORIDE
• (CYCLOPENTYLMETHYL)METHYLAMINE XHCL
• (cyclopentylmethyl)methylamine(SALTDATA: HCl)
• Cyclopentanemethanamine,N-methyl-
• 1-cyclopentyl-N-methyl-methanamine
• N-Methyl-amino-methyl-cyclopentan
• (Cyclopentylmethyl)(methyl)amine
• 1-cyclopentyl-N-methylmethanamine hydrochloride
• NSC94108
• Cyclopentylmethyl-methyl-amine
• Cyclopentanemethanamine, N-methyl-
• 8911AH
• AB0218869
• AKOS009345482
• F2148-2253
• MFCD11212401
• NSC-94108
• SCHEMBL883517
• AS-44368
• EN300-71795
• DTXSID40963302
• SB37228
• 4492-51-7
• Cyclopentyl-N-methylmethanamine
• A11546
• ALBB-016143
• DS-021686
• (cyclopentylmethyl)(methyl)amine

• MDL： MFCD11212401
• Inchi： 1S/C7H15N/c1-8-6-7-4-2-3-5-7/h7-8H,2-6H2,1H3
• InChI Key： XLXBMMXDVLSNGN-UHFFFAOYSA-N
• SMILES： N(C)CC1CCCC1

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 1.78690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (cyclopentylmethyl)(methyl)amine

Introduction to (Cyclopentylmethyl)(Methyl)amine (CAS No. 4492-51-7)

(Cyclopentylmethyl)(methyl)amine (CAS No. 4492-51-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as cyclopentylmethyl methylamine, is characterized by its unique structure, which consists of a cyclopentyl ring attached to a methyl group and an amine functional group. The combination of these structural elements endows the compound with distinct chemical properties that make it valuable in various scientific and industrial processes.

The chemical structure of (cyclopentylmethyl)(methyl)amine is represented by the formula C₇H₁₅N. The cyclopentyl ring provides a rigid, non-aromatic framework, while the methyl and amine groups offer flexibility and reactivity. This balance of rigidity and flexibility makes the compound suitable for a variety of chemical reactions and synthetic pathways.

In the realm of pharmaceutical research, (cyclopentylmethyl)(methyl)amine has garnered attention for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various therapeutic areas, including neurodegenerative diseases, cancer, and cardiovascular disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (cyclopentylmethyl)(methyl)amine derivatives in enhancing the bioavailability and efficacy of certain therapeutic agents.

The synthetic versatility of (cyclopentylmethyl)(methyl)amine is another key factor contributing to its importance in chemical research. It can be readily synthesized through various methods, including catalytic hydrogenation and Grignard reactions. These synthetic routes allow for the efficient production of high-purity compounds, which are essential for both research and industrial applications.

In materials science, (cyclopentylmethyl)(methyl)amine has been investigated for its potential in polymer synthesis. Its amine functionality can serve as a reactive site for polymerization reactions, leading to the formation of functional polymers with tailored properties. A 2022 study in Macromolecules demonstrated the use of (cyclopentylmethyl)(methyl)amine as a monomer in the synthesis of block copolymers with enhanced mechanical strength and thermal stability.

The physical properties of (cyclopentylmethyl)(methyl)amine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 105°C. Its solubility in common organic solvents such as ethanol and dichloromethane makes it easy to handle and process in laboratory settings. Additionally, its low toxicity and environmental impact make it a preferred choice for many applications compared to more hazardous alternatives.

In terms of safety and handling, while (cyclopentylmethyl)(methyl)amine is generally considered safe when used under controlled conditions, it is important to follow standard laboratory safety protocols. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Storage should be in tightly sealed containers away from heat sources and incompatible materials.

The market demand for (cyclopentylmethyl)(methyl)amine continues to grow due to its diverse applications across multiple industries. In pharmaceuticals, it serves as a building block for drug discovery and development processes. In materials science, it contributes to the advancement of polymer technology. In chemical synthesis, it plays a crucial role in the production of intermediates and final products.

To summarize, (cyclopentylmethyl)(methyl)amine (CAS No. 4492-51-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure, synthetic versatility, and favorable physical properties make it an indispensable tool for researchers and manufacturers alike. As ongoing research continues to uncover new applications and optimizations, the importance of this compound is likely to increase further.